Cas no 90558-05-7 (Methyl 2-(methylamino)-6-nitrobenzoate)

• Product Name: Methyl 2-(methylamino)-6-nitrobenzoate
• CAS No: 90558-05-7
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 1094778
• PubChem ID: 642088
• Update Time: 2025-10-29

Methyl 2-(methylamino)-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(methylamino)-6-nitrobenzoate
• methyl2-(methylamino)-6-nitrobenzoate
• SB79271
• benzoic acid, 2-(methylamino)-6-nitro-, methyl ester
• InChI=1/C9H10N2O4/c1-10-6-4-3-5-7(11(13)14)8(6)9(12)15-2/h3-5,10H,1-2H
• 90558-05-7

• Inchi： 1S/C9H10N2O4/c1-10-6-4-3-5-7(11(13)14)8(6)9(12)15-2/h3-5,10H,1-2H3
• InChI Key： KEOLGEPDCZTXFG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CC=CC=1NC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 210.06405680g/mol
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.2Ų

Additional information on Methyl 2-(methylamino)-6-nitrobenzoate

Methyl 2-(methylamino)-6-nitrobenzoate: An Overview of a Promising Compound (CAS No. 90558-05-7)

Methyl 2-(methylamino)-6-nitrobenzoate (CAS No. 90558-05-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl 2-(methylamino)-6-nitrobenzoate consists of a benzene ring substituted with a nitro group at the 6-position and a methylamino group at the 2-position, with an ester linkage to a methyl group. This arrangement imparts specific physicochemical properties that influence its biological activity and potential therapeutic applications. The presence of the nitro group, in particular, is known to enhance the compound's reactivity and stability, making it an attractive target for further investigation.

Recent studies have highlighted the potential of Methyl 2-(methylamino)-6-nitrobenzoate in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of more complex molecules with anti-inflammatory and analgesic properties. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response pathway.

In addition to its anti-inflammatory properties, Methyl 2-(methylamino)-6-nitrobenzoate has been explored for its potential as an antimicrobial agent. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively inhibit the growth of several bacterial strains, including those resistant to conventional antibiotics. This finding opens up new avenues for developing novel antimicrobial therapies to combat drug-resistant infections.

The pharmacokinetic profile of Methyl 2-(methylamino)-6-nitrobenzoate has also been studied extensively. Research published in the European Journal of Pharmaceutical Sciences indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high bioavailability and low toxicity make it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 2-(methylamino)-6-nitrobenzoate in various therapeutic settings. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits a favorable safety profile. These findings are encouraging and suggest that further clinical evaluation is warranted.

In conclusion, Methyl 2-(methylamino)-6-nitrobenzoate (CAS No. 90558-05-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to shed light on its full potential and pave the way for its use in treating various medical conditions.